Beryllium hydroxide

Specification

• CAS No.: 13327-32-7
• Molecular Formula: BeH2O2
• Molecular Weight: 43.027 g/mol
• IUPAC Name: beryllium;dihydroxide
• Standard InChI: InChI=1S/Be.2H2O/h;2*1H2/q+2;;/p-2
• Standard InChI Key: WPJWIROQQFWMMK-UHFFFAOYSA-L
• SMILES: [Be+2].[OH-].[OH-]
• Canonical SMILES: [Be+2].[OH-].[OH-]

Introduction

Identification and Basic Properties

Chemical Identity and Structure

Beryllium hydroxide, also known as beryllium dihydroxide or hydrated beryllia, has the chemical formula Be(OH)₂ and a molecular weight of 43.0269 g/mol. It is identified by several standard registry numbers in chemical databases, allowing for consistent tracking and identification across scientific and industrial applications.

The compound has multiple identification parameters as shown in the following table:

Identification Parameter	Value
CAS Number	13327-32-7
PubChem CID	518753
ChemSpider ID	24110
EC Number	236-368-6
UN Number	1566
RTECS Number	DS3150000
InChI Key	WPJWIROQQFWMMK-UHFFFAOYSA-L

Beryllium hydroxide exists in three distinct forms: a metastable tetragonal crystalline solid (α-Be(OH)₂), a stable orthorhombic crystalline solid (β-Be(OH)₂), and in slightly basic pH conditions, as a slimy, gelatinous substance (Be(OH)₄²⁻). The orthorhombic structure has tetrahedral beryllium centers similar to the structure of Zn(OH)₂.

Physical Properties

Beryllium hydroxide appears as a white, opaque crystalline powder with specific physical characteristics that determine its behavior in various applications and chemical processes. Its physical properties have been extensively documented through systematic research.

The compound demonstrates limited solubility in water and dilute alkali solutions but dissolves readily in acids and hot sodium hydroxide. This solubility profile is fundamental to its chemical behavior and industrial applications.

The following table summarizes the key physical properties of beryllium hydroxide:

Property	Value
Color and Appearance	White, opaque crystalline powder or crystals
Density	1.92 g/cm³
Melting Point	138°C (decomposition) or 105°C (decomposition) depending on form
Boiling Point	Not applicable (decomposes before boiling)
State at Room Temperature	Solid
pH (in solution)	7.9 (for 1 mM, 10 mM, and 100 mM solutions)
Solubility	Slightly soluble in water and dilute alkali; soluble in acids and hot NaOH

The variation in reported decomposition temperatures (105°C vs. 138°C) likely reflects differences between the α and β crystalline forms.

Thermodynamic Properties

The thermodynamic parameters of beryllium hydroxide have been well-documented through experimental research and compilation of thermochemical data. These properties are crucial for understanding the compound's stability and reactivity under various conditions.

According to the NIST database, the gas phase standard enthalpy of formation (ΔₑH°) for beryllium hydroxide is -676.55 kJ/mol, and its standard entropy (S°) at 1 bar is 233.96 J/mol·K. These values are essential for calculating equilibrium constants and predicting the spontaneity of reactions involving beryllium hydroxide.

The heat capacity of beryllium hydroxide follows the Shomate equation, with parameters varying across different temperature ranges. For the gas phase between 298K and 1400K, the equation parameters are:

• A = 62.90602

• B = 54.75517

• C = -32.44228

• D = 8.382938

• E = -1.174173

• F = -701.4141

• G = 288.5203

• H = -676.5528

The solubility product (Ksp) of beryllium hydroxide in water is extremely low at 6.92×10⁻²², indicating its very limited solubility in aqueous media.

Synthesis and Preparation

Industrial Production

Industrial production of beryllium hydroxide primarily occurs as a by-product during beryllium metal extraction from mineral ores, particularly beryl (Be₃Al₂Si₆O₁₈) and bertrandite (Be₄Si₂H₂O₉). The production process involves multiple stages of chemical processing to isolate beryllium from other elements present in the ore.

The industrial production process follows these general steps:

• The ore is melted at high temperatures and then solidified

• The solidified material is crushed to increase surface area for chemical reactions

• The crushed material is treated with sulfuric acid to produce water-soluble sulfates

• The resulting solution undergoes multiple chemical extraction procedures to remove contaminants

• Beryllium hydroxide precipitates from the purified solution

This process is carefully controlled to ensure high purity of the final beryllium hydroxide product, which is essential for its subsequent applications, particularly in the production of beryllium metal and other beryllium compounds.

Laboratory Synthesis

In laboratory settings, beryllium hydroxide can be synthesized through several routes, with the most common being the reaction of beryllium oxide with water or the precipitation from beryllium salt solutions.

One laboratory synthesis method involves the hydration of beryllium oxide:
BeO + H₂O → Be(OH)₂

Alternatively, beryllium hydroxide can be precipitated by adding alkali to solutions containing beryllium salts. This initially forms the α-form gel, which upon standing or boiling transforms into the rhombic β-form with tetrahedral beryllium centers.

When alkali is added to beryllium salt solutions, the reaction proceeds as follows:
Be²⁺ + 2OH⁻ → Be(OH)₂

The form of beryllium hydroxide obtained (α or β) depends on the reaction conditions, particularly temperature and aging time. The α-form is metastable and eventually converts to the more stable β-form over time or with heating.

Chemical Behavior and Reactions

Amphoteric Nature

Beryllium hydroxide exhibits amphoteric behavior, meaning it can react both as an acid and as a base depending on the reaction conditions. This dual chemical nature is one of the most distinctive characteristics of beryllium hydroxide and influences its reactivity patterns and applications.

As an amphoteric compound, beryllium hydroxide dissolves in both acidic and basic solutions. In acidic environments, it acts as a base, accepting protons, while in basic environments, it functions as an acid, donating protons or coordinating with hydroxide ions.

This amphoteric behavior is relatively uncommon among metal hydroxides and places beryllium hydroxide in a select group of compounds with similar dual reactivity, making it valuable for specialized applications where this property can be exploited.

Reactions with Acids

When beryllium hydroxide reacts with acids, it behaves as a base and forms the corresponding beryllium salts. This reaction typically involves the formation of the Be(OH)⁺ cation as an intermediate.

With hydrochloric acid, beryllium hydroxide reacts to form beryllium chloride:
Be(OH)₂ + 2HCl → BeCl₂ + 2H₂O

Similarly, with sulfuric acid, the reaction produces a basic beryllium sulfate:
2Be(OH)₂ + H₂SO₄ → [Be(OH)]₂SO₄ + 2H₂O

These acid-base reactions are relatively straightforward and proceed to completion under normal conditions, making them useful for the preparation of various beryllium compounds.

Reactions with Bases

In basic solutions, particularly with concentrated sodium hydroxide, beryllium hydroxide dissolves to form sodium tetrahydroxoberyllate:
Be(OH)₂ + 2NaOH → Na₂[Be(OH)₄]

This reaction demonstrates the acidic behavior of beryllium hydroxide, where it functions as a Lewis acid, accepting electron pairs from the hydroxide ions to form a complex anion. The product, Na₂[Be(OH)₄], is commonly referred to as a "beryllate" and represents an important class of beryllium compounds.

The ability of beryllium hydroxide to dissolve in strong bases is utilized in certain industrial processes for the purification of beryllium compounds and in analytical procedures for beryllium determination.

Thermal Decomposition

When heated, beryllium hydroxide undergoes thermal decomposition to form beryllium oxide (BeO) and water. This decomposition begins at relatively low temperatures, with reports indicating decomposition starting at approximately 105-138°C.

The thermal decomposition reaction is:
Be(OH)₂ + heat → BeO + H₂O

Complete dehydration typically occurs at around 400°C, producing a white powder of acid-soluble beryllium oxide. Further heating at higher temperatures transforms this into acid-insoluble beryllium oxide.

This thermal behavior is important in the industrial production of beryllium oxide, which has applications in specialized ceramics and as a nuclear moderator material due to its excellent thermal conductivity and low neutron absorption.

Applications and Market Analysis

Industrial Applications

Beryllium hydroxide serves as a key intermediate compound in the production of various beryllium products, including beryllium metal, beryllium oxide, and other beryllium salts. Its largest application is in the manufacture of beryllium metal and beryllium oxide, which have specialized uses across multiple industries.

The beryllium metal produced from beryllium hydroxide is primarily used as an alloying agent in the manufacturing of beryllium copper, which finds applications in electrical contacts, springs, spot-welding electrodes, and other components requiring specific mechanical and electrical properties.

Other significant applications derived from beryllium hydroxide include:

• Structural materials for high-speed aircraft, missiles, and spacecraft

• Components for communication satellites

• Windshield frames and brake discs in specialized vehicles

• Support beams in high-precision instruments

• Nuclear industry applications

• Advanced ceramics requiring specific thermal properties

These applications leverage the unique properties of beryllium materials, including low density, high stiffness, dimensional stability, and excellent thermal conductivity.

Market Trends and Growth Factors

According to market analysis, the global beryllium hydroxide market is expected to experience significant growth driven by its diverse applications, particularly in automotive, defense, and electronics sectors. The specific properties of beryllium and its compounds make them difficult to replace in certain critical applications, ensuring continued demand despite challenges.

The market growth is supported by increasing demand for lightweight, high-strength materials in aerospace and defense applications, as well as the expanding electronics industry where beryllium copper alloys are valued for their electrical and thermal conductivity properties.

As technologies advance, new applications for beryllium-based materials continue to emerge, creating additional market opportunities for beryllium hydroxide as the primary intermediate in beryllium production.